Cas no 22954-61-6 (2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl-)

2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl- structure
22954-61-6 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl-
CAS No:22954-61-6
MF:C24H16O2
MW:336.382646560669
CID:282226
PubChem ID:299980
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl-
    • 2,3,5-Triphenyl-p-benzochinon
    • 2,3,6-Triphenyl-p-chinon
    • 2.3.5-Triphenyl-p-benzochinon
    • AC1L6VBR
    • NSC174002
    • Triphenyl-[1,4]benzochinon
    • triphenyl-[1,4]benzoquinone
    • Triphenyl-1,4-benzochinon
    • Triphenyl-p-benzochinon
    • 2,3,5-triphenylcyclohexa-2,5-diene-1,4-dione
    • NSC-174002
    • DTXSID40306078
    • triphenyl-quinone
    • 22954-61-6
    • Inchi: 1S/C24H16O2/c25-21-16-20(17-10-4-1-5-11-17)24(26)23(19-14-8-3-9-15-19)22(21)18-12-6-2-7-13-18/h1-16H
    • InChI Key: KHXDUUIFQRMZRK-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)=CC(C(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 336.11508
  • Monoisotopic Mass: 336.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.234
  • Boiling Point: 553°Cat760mmHg
  • Flash Point: 202.6°C
  • Refractive Index: 1.658
  • PSA: 34.14
  • LogP: 4.83280
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